Formal [4 + 1] cycloaddition of o-quinone methides: facile synthesis of dihydrobenzofurans†
RSC Advances Pub Date: 2015-01-22 DOI: 10.1039/C4RA17003B
Abstract
An efficient and straightforward method for the rapid synthesis of 2-substituted dihydrobenzofurans has been developed via reaction of sulfur ylides with o-quinone methides (o-QMs), which were generated under mild conditions. The products could be obtained in excellent yields with various kinds of sulfur ylides.
![Graphical abstract: Formal [4 + 1] cycloaddition of o-quinone methides: facile synthesis of dihydrobenzofurans](http://scimg.chem960.com/usr/1/C4RA17003B.jpg)
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Journal Nameļ¼RSC Advances
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